Cas no 2580096-51-9 (rac-tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate)

• Product Name: rac-tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate
• CAS No: 2580096-51-9
• MF: C₁₂H₂₃NO₅
• MW: 261.314724206924
• CID: 5656864
• PubChem ID: 165887622
• Update Time: 2025-06-10

rac-tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2580096-51-9
• EN300-27718326
• rac-tert-butyl N-[(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-yl]carbamate
• tert-butyl N-[(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-yl]carbamate
• EN300-27718649
• 2722715-44-6
• rac-tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate

• Inchi： 1S/C12H23NO5/c1-11(2,3)18-10(15)13-8-6-16-12(4,5)17-7-9(8)14/h8-9,14H,6-7H2,1-5H3,(H,13,15)/t8-,9-/m1/s1
• InChI Key： RUUTXHXHFAQWRB-RKDXNWHRSA-N
• SMILES： O1C(C)(C)OC[C@H]([C@@H](C1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 261.15762283g/mol
• Monoisotopic Mass: 261.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77Ų

Additional information on rac-tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate

Introduction to Rac-Tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate (CAS No. 2580096-51-9)

Rac-Tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2580096-51-9, belongs to a class of molecules known for their potential applications in drug development and biochemical research.

The molecular structure of this compound features a dioxepane core, which is a seven-membered heterocyclic ring containing two oxygen atoms. This specific arrangement imparts unique reactivity and stability characteristics, making it a valuable scaffold for medicinal chemists. The presence of a tert-butyl group at the nitrogen position further enhances the compound's pharmacological profile by influencing its solubility, metabolic stability, and interactions with biological targets.

One of the most intriguing aspects of Rac-Tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate is its stereochemistry. The (5R,6S) configuration of the dioxepane ring suggests that this compound may exhibit enantioselective interactions with biological receptors. Such stereochemical specificity is increasingly recognized as a critical factor in the efficacy and safety of pharmaceutical agents. Recent studies have highlighted the importance of chiral molecules in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of action of Rac-Tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate with high precision. These computational studies have suggested that this compound may interact with enzymes and receptors involved in pain signaling and neuroinflammation. For instance, preliminary docking simulations indicate that the dioxepane core can fit into the active site of certain cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). This finding aligns with the growing interest in developing novel pain management agents that exhibit improved efficacy and reduced side effects compared to traditional NSAIDs.

The hydroxy group at the 6-position of the dioxepane ring is another feature that contributes to the compound's potential pharmacological activity. Hydroxylated derivatives are well-known for their ability to participate in hydrogen bonding interactions with biological targets. This property could be exploited to enhance the binding affinity and selectivity of Rac-Tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate towards specific therapeutic targets. Additionally, the dimethyl substitution at the 2-position of the dioxepane ring may further stabilize the molecule by reducing its reactivity towards metabolic degradation.

In vitro studies have begun to explore the biological activity of Rac-Tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate. Initial experiments have shown promising results in terms of anti-inflammatory and analgesic properties. These findings are particularly noteworthy given the increasing prevalence of chronic inflammatory conditions worldwide. The compound's ability to modulate inflammatory pathways without significant side effects makes it an attractive candidate for further development as a therapeutic agent.

The synthesis of this compound presents unique challenges due to its complex stereochemistry. However, recent innovations in synthetic methodology have made it possible to produce Rac-Tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate with high enantiomeric purity. These advancements include asymmetric catalysis techniques that allow for selective functionalization at specific positions within the dioxepane ring. Such improvements in synthetic chemistry are crucial for ensuring that subsequent biological evaluations are conducted using well-defined enantiomerically pure samples.

Future research directions for Rac-Tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate include exploring its potential applications in treating neurological disorders. The compound's structural features suggest that it may interact with neurotransmitter receptors or ion channels involved in conditions such as epilepsy and Parkinson's disease. Preclinical studies are needed to validate these hypotheses and to determine whether this molecule can serve as a lead compound for developing new treatments for these debilitating diseases.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Rac-Tert-butyl N-(5R,6S)-6-hydroxy-2,2-dimethyl-1,3-dioxepan-5-ylcarbamate exemplifies how structural innovation can lead to discoveries with significant therapeutic potential. As research continues to uncover new applications for this compound and related derivatives, it is likely that we will see further advancements in our understanding of disease mechanisms and the development of more effective treatments.